5-Piperazin-1-ylmethyl-furan-2-carboxylic acid

• IUPAC Name: 5-(piperazin-1-ylmethyl)furan-2-carboxylic acid
• InChI: InChI=1S/C10H14N2O3/c13-10(14)9-2-1-8(15-9)7-12-5-3-11-4-6-12/h1-2,11H,3-7H2,(H,13,14)
• InChI Key: QXNDZAWPZXGMNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC=C(O2)C(=O)O
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves a multi-step process starting from 2-acetylfuran. The Claisen-Schmidt condensation with various aromatic aldehydes yields 1-(furan-2-yl)-3-substitutedphenylprop-2-en-1-ones. These intermediates undergo cyclization with hydroxylamine hydrochloride to form 3-(furan-2-yl)-5-substitutedphenyl-4,5-dihydro-1,2-oxazole. The final step involves a Mannich reaction with N-methyl piperazine to produce the desired piperazine derivatives .

Molecular Structure Analysis

The molecular structures of the synthesized compounds are confirmed using spectroscopic techniques such as IR, 1H NMR, 13C-NMR, and Mass spectrometry. These methods provide detailed information about the molecular framework and the substitution pattern on the furan and piperazine rings .

Chemical Reactions Analysis

The compounds synthesized exhibit the ability to undergo further chemical reactions, particularly due to the presence of reactive sites on the furan ring and the piperazine nitrogen atoms. The modifications in the analogues, such as the introduction of nitrogen into the aromatic ring or expansion to a bicyclic moiety, suggest that these compounds can be chemically versatile and can be further modified to enhance their pharmacological profile .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by the functional groups present in the molecule. The introduction of carbamate and urea groups, as well as the modification of the aromatic ring, can significantly affect the solubility, absorption, and serum half-life of these compounds. These properties are crucial for determining the bioavailability and therapeutic potential of the compounds .

Scientific Research Applications

Conversion to Sustainable Polymers and Fuels

Conversion of Plant Biomass to Furan Derivatives

Advances in converting plant biomass into furan derivatives, such as 5-Hydroxymethylfurfural (HMF) and its downstream products, highlight the potential of these compounds in replacing non-renewable hydrocarbon sources. Furan derivatives serve as feedstock for monomers and polymers, porous carbon materials, fuels, and various chemicals, underlining their importance in future sustainable chemistry (Chernyshev, Kravchenko, & Ananikov, 2017).

Therapeutic Applications and Drug Design

Piperazine Derivatives for Therapeutic Use

Piperazine, a core structure in numerous drugs, exhibits a wide array of therapeutic properties including antipsychotic, anticancer, and antiviral effects. Modifications to piperazine's substitution pattern can significantly influence the medicinal potential of its derivatives, underscoring its versatility in drug design (Rathi, Syed, Shin, & Patel, 2016).